Cas no 6746-94-7 (Cyclopropylacetylene)

Cyclopropylacetylene structure
Cyclopropylacetylene structure
Product Name:Cyclopropylacetylene
CAS No:6746-94-7
MF:C5H6
MW:66.1011414527893
MDL:MFCD02181090
CID:46974
PubChem ID:24884177
Update Time:2025-04-18

Cyclopropylacetylene Chemical and Physical Properties

Names and Identifiers

    • Cyclopropyl Acetylene
    • ETHYNYLCYCLOPROPANE
    • Cyclopropane,ethynyl-
    • Cyclopropylacethylene
    • Cylopropylethylnen
    • CYCLOPROPYLACETYLENE (CPA)
    • Cylopropyl acetylene
    • 1-cyclopropylacetylene
    • CPAC
    • Cyclopropane,ethynyl
    • CYCLOPROPYL ACETHLENE
    • Cyclopropyl acetylen
    • cyclopropylethyne
    • ethylnyl-cyclopropane
    • Cyclopropylacetylene
    • ethynyl cyclopropane
    • cyclopropane, ethynyl-
    • NPTDXPDGUHAFKC-UHFFFAOYSA-N
    • Ethynylcyclopropane, 98%
    • cyclopropyacetylene
    • ethynylcyclo-propane
    • ethynyl-cyclopropane
    • cyclopropyl-acetylene
    • Ethynylcyclopropane #
    • KSC491I8F
    • C5H6
    • Cyclopropylacetylene, Neat, 97%
    • BCP22444
    • RW
    • MFCD02181090
    • A835763
    • InChI=1/C5H6/c1-2-5-3-4-5/h1,5H,3-4H
    • Q-200911
    • cyclopropyl ethyne
    • C1984
    • 6746-94-7
    • FT-0636251
    • F15427
    • NS00022652
    • Q13506985
    • AM20100625
    • DTXSID80217795
    • EN300-64405
    • AKOS007930096
    • Cyclopropylethyne; Ethyne, cyclopropyl-; Ethynylcyclopropane
    • EC 425-430-1
    • DB-265056
    • 336800-75-0
    • ETHYNYL-CYCLOPROPAN
    • Ethynylcyclopropane; Cyclopropylethyne;
    • DB-055034
    • MDL: MFCD02181090
    • Inchi: 1S/C5H6/c1-2-5-3-4-5/h1,5H,3-4H2
    • InChI Key: NPTDXPDGUHAFKC-UHFFFAOYSA-N
    • SMILES: C1(C#C)CC1

Computed Properties

  • Exact Mass: 66.04700
  • Monoisotopic Mass: 66.047
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 5
  • Rotatable Bond Count: 0
  • Complexity: 69.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.5
  • Topological Polar Surface Area: 0

Experimental Properties

  • Color/Form: Transparent colorless to yellowish liquid
  • Density: 0.781 g/mL at 25 °C
  • Melting Point: 294 °C (decomp)
  • Boiling Point: 51 °C
  • Flash Point: Fahrenheit: 1.4 ° f < br / > Celsius: -17 ° C < br / >
  • Refractive Index: n20/D 1.429
  • Water Partition Coefficient: Slightly soluble in water.
  • PSA: 0.00000
  • LogP: 1.02960

Cyclopropylacetylene Security Information

Cyclopropylacetylene Customs Data

  • HS CODE:2902199090
  • Customs Data:

    China Customs Code:

    2902199090

    Overview:

    2902199090 Other naphthenic hydrocarbons\Cyclic olefins and cyclic terpenes.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:2.0%.general tariff:30.0%

    Declaration elements:

    Product Name, component content

    Summary:

    2902199090 other cyclanes, cyclenes and cyclotherpenes.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

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Cyclopropylacetylene Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:6746-94-7)Cyclopropyl acetylene
Order Number:LE2350;LE2441555
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:42
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:6746-94-7)Cyclopropylacetylene
Order Number:sfd4892
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:33
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:6746-94-7)Cyclopropylacetylene
Order Number:A1206643
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 03:45
Price ($):160.0
Email:sales@amadischem.com

Cyclopropylacetylene Related Literature

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:6746-94-7)Cyclopropyl acetylene
LE2350;LE2441555
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:6746-94-7)Cyclopropylacetylene
sfd4892
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email